N-(4-methyl-2-nitrophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-methyl-2-nitrophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14N2O3S/c1-11-7-8-13(14(9-11)17(19)20)16-15(18)10-21-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: YVHQDULDGFERJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O3S
• DSSTOX Substance ID: DTXSID901226371
• Molecular Weight: 302.4 g/mol
• CAS RN: 831211-53-1

Description

N-(4-methyl-2-nitrophenyl)-2-(phenylthio)acetamide, commonly known as MNTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNTA is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 337.41 g/mol.

Scientific Research Applications

MNTA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. One of the key applications of MNTA is its use as a fluorescent probe for the detection of cysteine residues in proteins. MNTA has also been investigated for its antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of MNTA is not fully understood, but it is believed to interact with cysteine residues in proteins, leading to changes in protein conformation and function. MNTA has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects
MNTA has been shown to have a range of biochemical and physiological effects, including the inhibition of cholinesterase activity, the induction of apoptosis in cancer cells, and the modulation of the immune response. MNTA has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNTA is its fluorescent properties, which make it a useful tool for the detection of cysteine residues in proteins. MNTA is also relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, one of the limitations of MNTA is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of MNTA, including the development of new synthetic methods for the production of MNTA derivatives with improved properties, the investigation of the mechanism of action of MNTA in greater detail, and the exploration of its potential applications in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, the use of MNTA as a probe for the detection of cysteine residues in proteins may have implications for the study of protein structure and function.